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Compound of Interest

Compound Name: AC-55541

Cat. No.: B10762386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of AC-55541, a potent and selective small-molecule agonist for the Protease-Activated

Receptor 2 (PAR2). The following procedural guidance is designed to ensure the safe handling,

use, and disposal of this compound in a laboratory setting.

Compound Information and Safety Data
AC-55541 is a research chemical used to probe the physiological functions of PAR2.[1] It is a

crystalline solid that activates PAR2 signaling, stimulating processes such as cell proliferation,

phosphatidylinositol (PI) hydrolysis, and calcium (Ca2+) mobilization.[1] Due to its high

potency, it should be handled with care, assuming high biological activity and potential toxicity.

Quantitative Data Summary:
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Property Value Reference

IUPAC Name

(2E)-2-[1-(3-

Bromophenyl)ethylidene] α-

(benzoylamino)-3,4-dihydro-4-

oxo-1-phthalazineacetic acid

hydrazide

[2]

CAS Number 916170-19-9 [2]

Molecular Formula C₂₅H₂₀BrN₅O₃ [3]

Molecular Weight 518.4 g/mol

Purity >98%

pEC₅₀ (Cell Proliferation) 6.7

pEC₅₀ (PI Hydrolysis) 5.9

pEC₅₀ (Ca²⁺ Mobilization) 6.6

Appearance Crystalline Solid [4]

Storage and Stability:

Condition Duration Reference

-20°C 1 Year [2]

-80°C 2 Years [2]

Shipping Shipped on blue ice [5]

General
Store in the dark, under

desiccating conditions
[5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. All operations involving AC-
55541 solid or stock solutions must be performed within a certified chemical fume hood.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work (No

active handling)

• Safety glasses with side

shields• Laboratory coat•

Closed-toe shoes

• Nitrile gloves

Handling of Powders/Solids

(e.g., Weighing)

• Full-face respirator with

appropriate cartridges•

Chemical-resistant coveralls or

suit• Double-gloving (e.g.,

nitrile)• Chemical-resistant

shoe covers

• Head covering

Handling of Liquids/Solutions

(e.g., Plating)

• Chemical splash goggles or

face shield• Chemical-resistant

gloves (nitrile)• Chemical-

resistant apron over lab coat

• Elbow-length gloves for

mixing

Equipment Decontamination &

Waste Disposal

• Chemical splash goggles or

face shield• Heavy-duty,

chemical-resistant gloves•

Waterproof or chemical-

resistant apron

• Respirator (if aerosols are

generated)

Experimental Protocols & Workflows
The following protocols provide step-by-step guidance for common laboratory procedures

involving AC-55541.

Experimental Workflow Diagram
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Preparation Phase

Handling Phase

Post-Experiment Phase

Review SDS & Protocol
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Don Appropriate PPE

Weigh Solid Compound

Prepare Stock Solution

Perform Experiment
(e.g., Cell Treatment)

Decontaminate Surfaces & Equipment

Segregate & Dispose of Waste

Doff & Dispose of PPE

Document Experiment
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Caption: Workflow for the safe handling of potent compounds.
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Protocol 1: Weighing Solid AC-55541 and Preparing
Stock Solutions

Preparation:

Designate a specific area within a certified chemical fume hood for handling the

compound.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment: anti-static weigh boat, spatulas, analytical balance,

and appropriate solvent (e.g., DMSO).

Don the appropriate PPE for handling powders as specified in the table above.

Weighing:

Tare the analytical balance with the weigh boat inside.

Carefully transfer the desired amount of AC-55541 powder to the weigh boat using a clean

spatula. Avoid creating dust.

Record the exact weight.

Solution Preparation:

Carefully add the weighed AC-55541 solid to an appropriate sterile vial.

Using a calibrated pipette, slowly add the required volume of solvent (e.g., DMSO to make

a 10 mM stock) to the vial to avoid splashing.

Cap the vial securely and vortex until the solid is completely dissolved. A stock solution

may be made by dissolving AC-55541 in the solvent of choice, which should be purged

with an inert gas.[4]

Label the vial clearly with the compound name, concentration, solvent, date, and your

initials.
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Cleanup:

Dispose of the used weigh boat and any contaminated consumables in the designated

solid chemical waste container.

Wipe down the spatula, balance, and work surface with an appropriate decontamination

solution (e.g., 70% ethanol), followed by a dry wipe.

Protocol 2: Cell Culture Treatment
Preparation:

Perform all steps in a sterile biological safety cabinet (BSC).

Thaw the AC-55541 stock solution at room temperature.

Prepare serial dilutions of the stock solution in sterile cell culture medium to achieve the

final desired experimental concentrations.

Don appropriate PPE for handling solutions.

Procedure:

Remove the cell culture plates from the incubator.

Carefully aspirate the old medium from the wells.

Gently add the medium containing the appropriate concentration of AC-55541 to each

well.

Return the plates to the incubator for the desired treatment duration.

Cleanup:

Dispose of all liquid waste containing AC-55541 in the designated aqueous chemical

waste container.

Decontaminate all work surfaces in the BSC.
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Mechanism of Action: PAR2 Signaling Pathway
AC-55541 is a PAR2 agonist. PAR2 is a G-protein coupled receptor (GPCR) that, upon

activation, couples to several Gα proteins (Gαq, Gα12/13, and Gαi) to initiate downstream

signaling cascades.[4][5] This leads to calcium mobilization, RhoA activation, and ERK1/2

phosphorylation, influencing inflammation, cell migration, and other physiological responses.[5]

[6]
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Caption: AC-55541 activation of the PAR2 signaling cascade.
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Disposal Plan
A clear and concise plan for the disposal of AC-55541 and associated waste is essential to

prevent contamination and ensure environmental safety.

Waste Disposal Workflow

Waste Generation & Segregation

Containment

Final Disposal

Solid Waste
(Gloves, Tubes, Weigh Boats)

Labeled Solid
Chemical Waste Bin

Liquid Waste
(Media, Supernatants)

Labeled Aqueous
Chemical Waste Bottle

Sharps Waste
(Needles, Pipette Tips)

Labeled Sharps
Container

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Waste disposal workflow for AC-55541.

Step-by-Step Disposal Protocol
Segregation at Source:

Solid Waste: All contaminated solid items (e.g., gloves, disposable lab coats, weigh boats,

pipette tips, vials) must be placed in a dedicated, clearly labeled solid chemical waste

container.

Liquid Waste: All contaminated liquids (e.g., cell culture media, buffer solutions, unused

stock solutions) must be collected in a dedicated, sealed, and clearly labeled hazardous

liquid waste container. Do not pour down the drain.
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Sharps: Contaminated sharps (e.g., needles, serological pipettes) must be placed in a

designated, puncture-proof sharps container labeled for chemical waste.

Container Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

"AC-55541," the solvent(s), and an approximate concentration or volume.

Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory,

away from general lab traffic.

Ensure liquid waste containers have secondary containment to prevent spills.

Final Disposal:

Once a waste container is full, seal it securely.

Contact your institution's Environmental Health & Safety (EHS) department to arrange for

pickup and disposal according to institutional and local regulations. High-temperature

incineration is often the recommended method for potent pharmaceutical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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